Cas no 1261952-81-1 (5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261952-81-1
• MF: C₁₄H₇F₇O₂
• MW: 340.19300866127
• MDL: MFCD18316442
• CID: 2765695
• PubChem ID: 53222165
• Update Time: 2025-08-05

5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1261952-81-1
• 5-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• MFCD18316442
• DTXSID70686739
• 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol, 95%
• 2'-Fluoro-5-(trifluoromethoxy)-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316442
• Inchi： 1S/C14H7F7O2/c15-12-10(2-1-3-11(12)13(16,17)18)7-4-8(22)6-9(5-7)23-14(19,20)21/h1-6,22H
• InChI Key： NKWCSLUXBGAQOY-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 340.033
• Monoisotopic Mass: 340.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 5.4

Additional information on 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol

Comprehensive Overview of 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261952-81-1)

The compound 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261952-81-1) is a fluorinated phenolic derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring multiple trifluoromethyl and fluoro substituents, contributes to its enhanced stability and bioactivity. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of novel therapeutics, particularly in the fields of anti-inflammatory and central nervous system (CNS) drug development.

In recent years, the demand for fluorinated compounds has surged due to their ability to improve drug bioavailability and metabolic stability. 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol stands out as a promising candidate, with studies highlighting its role in modulating enzyme activity and receptor binding. This aligns with the growing interest in precision medicine and targeted therapies, where researchers seek compounds with specific functional groups to optimize therapeutic outcomes.

The synthesis of 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol involves advanced organic chemistry techniques, including cross-coupling reactions and fluorination processes. Its CAS No. 1261952-81-1 serves as a critical identifier for regulatory and safety documentation, ensuring compliance with global chemical databases. The compound's lipophilicity and electron-withdrawing properties make it particularly valuable in designing prodrugs and bioconjugates, addressing challenges in drug delivery and solubility.

From an environmental perspective, the persistence of fluorinated compounds has sparked discussions about their ecological impact. However, 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol is primarily used in controlled research settings, minimizing unintended exposure. Innovations in green chemistry are also being explored to reduce the environmental footprint of its synthesis, reflecting the industry's shift toward sustainable practices.

In the context of drug discovery, this compound has garnered attention for its potential in treating neurodegenerative diseases and chronic pain. Its ability to cross the blood-brain barrier (BBB) makes it a valuable tool for neuroscientists investigating neuroprotective agents. Additionally, its anti-oxidative properties are being studied for applications in age-related disorders, a hot topic in biogerontology research.

For researchers seeking reliable sources of 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol, quality control and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure consistency across batches. The compound's CAS No. 1261952-81-1 is often used in patent filings, underscoring its commercial relevance in the pharmaceutical industry.

Looking ahead, the versatility of 5-(2-Fluoro-3-trifluoromethylphenyl)-3-trifluoromethoxyphenol positions it as a cornerstone in medicinal chemistry. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in advancing personalized medicine and next-generation therapeutics. Its integration into high-throughput screening platforms further highlights its potential to accelerate drug development pipelines.